Cas no 828276-61-5 (Butanoic acid, 4-bromo-3-hydroxy-, 2-methylpropyl ester)

• Product Name: Butanoic acid, 4-bromo-3-hydroxy-, 2-methylpropyl ester
• CAS No: 828276-61-5
• MF: C₈H₁₅BrO₃
• MW: 239.106902360916
• CID: 681442
• PubChem ID: 54504475
• Update Time: 2025-04-19

Butanoic acid, 4-bromo-3-hydroxy-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-3-hydroxy-, 2-methylpropyl ester
• 2-methylpropyl 4-bromo-3-hydroxybutanoate
• DTXSID50711816
• 828276-61-5
• SCHEMBL6240956

• Inchi： 1S/C8H15BrO3/c1-6(2)5-12-8(11)3-7(10)4-9/h6-7,10H,3-5H2,1-2H3
• InChI Key： YESMJJJASVCVPM-UHFFFAOYSA-N
• SMILES： BrCC(CC(=O)OCC(C)C)O

Computed Properties

• Exact Mass: 238.02046g/mol
• Monoisotopic Mass: 238.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų